4-[2-(1-{[5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-2-piperidinyl)ethyl]morpholine

• IUPAC Name: 4-[2-[1-[[5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl]methyl]piperidin-2-yl]ethyl]morpholine
• InChI: InChI=1S/C20H27FN4O2/c21-17-5-3-4-16(14-17)20-23-22-19(27-20)15-25-8-2-1-6-18(25)7-9-24-10-12-26-13-11-24/h3-5,14,18H,1-2,6-13,15H2
• InChI Key: HJUPJDAUSLZNIS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCN2CCOCC2)CC3=NN=C(O3)C4=CC(=CC=C4)F
• Molecular Formula: C20H27FN4O2
• Molecular Weight: 374.5 g/mol

Description

The compound contains several functional groups including a piperidine ring, an oxadiazole ring, and a morpholine ring. The presence of these functional groups suggests that the compound could have interesting biological activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through multi-step reactions involving the formation of the various rings and the introduction of the fluorophenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and the fluorophenyl group. The exact structure would depend on the specific arrangement and orientation of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the fluorophenyl group could increase its lipophilicity, potentially enhancing its ability to cross biological membranes.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, many compounds with a piperidine ring are active in the central nervous system.

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. Given the presence of the various functional groups, it could have potential as a pharmaceutical compound.